Cas no 20117-08-2 ([3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,10,10a,10b-dodecahydrocyclopenta[a]fluoren-10-yl]methanol)

• Product name: [3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,10,10a,10b-dodecahydrocyclopenta[a]fluoren-10-yl]methanol
• CAS No: 20117-08-2
• MF: C₂₇H₄₆O
• MW: 386.65354
• CID: 909049
• PubChem ID: 281923

[3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,10,10a,10b-dodecahydrocyclopenta[a]fluoren-10-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,10,10a,10b-dodecahydrocyclopenta[a]fluoren-10-yl]methanol
• [3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,3a,4,5,5a,5b,6,7,8,10,10a,10b-tetradecahydrocyclopenta[a]fluoren-10-yl]methanol
• AC1L5VBM
• AC1Q7CFF
• AG-K-44719
• AR-1A8929
• CTK4E3323
• KST-1A2534
• NSC134934
• DTXSID20300110
• NSC-134934
• 20117-08-2

• Inchi： InChI=1S/C27H46O/c1-18(2)9-8-10-19(3)21-12-13-23-25-20(17-28)22-11-6-7-15-26(22,4)24(25)14-16-27(21,23)5/h11,18-21,23-25,28H,6-10,12-17H2,1-5H3
• InChI Key： SMWCMXYSSIBWIY-UHFFFAOYSA-N
• SMILES： CC(C)CCCC(C)C1CCC2C1(CCC3C2C(C4=CCCCC34C)CO)C

Computed Properties

• Exact Mass: 386.35508
• Monoisotopic Mass: 386.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 8.6

Experimental Properties

• PSA: 20.23
• LogP: 7.24620